N-butyl-N'-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide

• IUPAC Name: N-butyl-N'-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C19H24N4O2S/c1-4-5-8-20-18(24)19(25)21-17-14-10-26-11-15(14)22-23(17)16-7-6-12(2)9-13(16)3/h6-7,9H,4-5,8,10-11H2,1-3H3,(H,20,24)(H,21,25)
• InChI Key: PCEUVHXCHBERHB-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)NC1=C2CSCC2=NN1C3=C(C=C(C=C3)C)C
• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol

Description

N-butyl-N'-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide, also known as BDP-9066, is a novel small molecule that has been developed for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Scientific Research Applications

Synthesis and Optoelectronic Properties

The development of molecular wires and materials with specific optoelectronic properties is a key area of research. For example, derivatives of 2,5-diphenyl-1,3,4-oxadiazole have been synthesized, demonstrating potential in creating pi-extended molecular systems with specific redox, structural, and optoelectronic characteristics. Such compounds find applications in electronic devices and materials science due to their stability and unique electronic properties (Wang et al., 2006).

Anticancer and Antibacterial Activity

Another significant area of application is in the synthesis of compounds with potential anticancer and antibacterial activities. Carboxamide derivatives of benzo[b][1,6]naphthyridines, for example, have shown potent cytotoxic activities against various cancer cell lines, illustrating the potential of similar compounds in developing new chemotherapeutic agents (Deady et al., 2003). Similarly, novel analogs of pyrazole-carboxamide have demonstrated promising antibacterial activity, indicating the role such compounds could play in addressing antibiotic resistance (Palkar et al., 2017).

Catalysis and Chemical Synthesis

Research into catalytic processes and chemical synthesis also benefits from studies on similar compounds. The formation of functionalized cyclopentenes via catalytic asymmetric cycloaddition showcases the potential for developing new synthetic methodologies that can be applied in the synthesis of complex molecules, including those related to N-butyl-N'-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide (Han et al., 2011).